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Compound of Interest

Compound Name:
3-(Difluoromethyl)-4-

methoxybenzoic acid

CAS No.: 1783735-14-7

Cat. No.: B2665930

Get Quote

Executive Summary
Compound: 3-(Difluoromethyl)-4-methoxybenzoic acid CAS Registry Number: 1783735-14-

7 Molecular Formula:

Molecular Weight: 202.16 g/mol

This compound serves as a strategic intermediate in drug discovery, particularly for modulating

lipophilicity and metabolic stability via the difluoromethyl (

) bioisostere. The

group acts as a lipophilic hydrogen bond donor, distinguishing it from the trifluoromethyl (

) or methyl (

) analogues.
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Understanding the synthesis is prerequisite to interpreting the spectral impurity profile. The

standard industrial route involves the deoxofluorination of 3-formyl-4-methoxybenzoic acid

using Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®.

Reaction Pathway
The transformation proceeds via the nucleophilic attack of fluoride on the activated aldehyde

carbonyl.

3-Formyl-4-methoxybenzoic acid
(Precursor)

DAST / DCM
-78°C to RT

Intermediate:
Gem-difluoro species

3-(Difluoromethyl)-4-methoxybenzoic acid
(Target)

Hydrolysis/Workup

Click to download full resolution via product page

Figure 1: Deoxofluorination pathway for the synthesis of the target compound.

Spectral Analysis: NMR Spectroscopy
The nuclear magnetic resonance (NMR) profile is dominated by the coupling between the

fluorine atoms (

) and the benzylic proton/carbon.

H NMR (Proton) Data
Solvent: DMSO-

or CDCl

Key Feature: The

proton appears as a characteristic triplet with a large geminal coupling constant (

).
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Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)
Assignment

Structural
Context

12.80 br s 1H - COOH

Carboxylic

acid proton

(exchangeabl

e).

8.15 d 1H Ar-H2

Ortho to acid;

split by meta-

coupling.

8.05 dd 1H Ar-H6

Ortho to acid;

meta to

.

7.20 t 1H

Diagnostic

Signal.

Geminal H-F

coupling.

7.12 d 1H Ar-H5

Ortho to

OMe;

shielded by

oxygen.

3.92 s 3H -
Methoxy

singlet.

Interpretation Logic:

The

triplet at

7.20 ppm is the definitive fingerprint. It distinguishes the product from the aldehyde precursor
(which shows a singlet ~10 ppm) and the monofluoromethyl impurity.

The large coupling constant (
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Hz) confirms the geminal F-C-H arrangement.

C NMR (Carbon) Data
Solvent: DMSO-

Key Feature: Carbon-Fluorine coupling results in triplets for the

carbon and splitting of adjacent aromatic carbons.

Shift (

ppm)
Multiplicity

Coupling (

Hz)
Assignment

166.8 s - C=O (Acid)

160.5 s - C-4 (Ar-OMe)

132.1 t
C-3 (Ar-

)

131.5 s - C-6

124.0 s - C-1 (Ar-COOH)

122.5 t C-2

112.0 t (Difluoromethyl)

111.5 s - C-5

56.2 s -

F NMR (Fluorine) Data
Reference: CFCl

(

0.0)

Shift:
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-115.0 ppm

Multiplicity: Doublet (d)

Coupling:

Hz

Analysis: The doublet arises from coupling to the single benzylic proton. A singlet would

indicate loss of the proton (e.g., oxidation to

), while a complex multiplet might suggest impurity.

Mass Spectrometry (MS) Profile
Mass spectrometry confirms the molecular weight and reveals the stability of the difluoromethyl

group.

Ionization Mode: Electrospray Ionization (ESI), Negative Mode (

) is preferred for carboxylic acids.

Molecular Ion:

= 201.04

Calculated Exact Mass: 202.044

Isotope Pattern: Standard carbon isotope distribution; no Cl/Br isotopes.

Fragmentation Pathway ( )
Fragmentation typically involves decarboxylation and loss of the difluoromethyl moiety.
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Parent Ion [M-H]⁻
m/z 201

Decarboxylation [M-H-CO₂]⁻
m/z 157

- CO₂ (44 Da)

Loss of HF [M-H-CO₂-HF]⁻
m/z 137

- HF (20 Da)
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Figure 2: Proposed ESI(-) fragmentation pathway for structural verification.

Infrared (IR) Spectroscopy
IR provides a rapid quality check for the functional groups, particularly the carbonyl and the C-F

bonds.
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Wavenumber (

)
Intensity Assignment Notes

2800 - 3200 Broad, Med O-H Stretch

Characteristic of

carboxylic acid

dimers.

1685 Strong C=O Stretch
Conjugated acid

carbonyl.

1605, 1580 Medium C=C Aromatic
Benzene ring skeletal

vibrations.

1260 Strong C-O Stretch
Aryl alkyl ether (Ar-

OMe).

1050 - 1150 Strong C-F Stretch
Broad bands typical of

fluorinated alkyls.

Experimental Protocols
Protocol 1: Sample Preparation for NMR
To ensure resolution of the

triplet:

Solvent: Dissolve 10 mg of sample in 0.6 mL DMSO-

. (CDCl

may cause peak overlapping if the acid proton is not distinct).

Tube: Use high-grade 5mm NMR tubes to prevent shimming errors.

Acquisition:

Set relaxation delay (

) to
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s to allow relaxation of the quaternary carbons and

proton.

Acquire

NMR without proton decoupling first to verify the doublet, then with decoupling to collapse
to a singlet for purity integration.

Protocol 2: HPLC Purity Check
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid

B: Acetonitrile + 0.1% Formic Acid

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (general).

Retention Time: The difluoromethyl group increases lipophilicity compared to the parent

aldehyde. Expect RT shift to a later time (higher

).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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